Cas no 2120333-60-8 (methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate
• CAS No: 2120333-60-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6268615
• PubChem ID: 165904593
• Update Time: 2025-10-04

methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate
• methyl 1-methyl-5-{[(propan-2-yl)amino]methyl}-1H-pyrazole-3-carboxylate
• EN300-1452410
• 2120333-60-8

• Inchi： 1S/C10H17N3O2/c1-7(2)11-6-8-5-9(10(14)15-4)12-13(8)3/h5,7,11H,6H2,1-4H3
• InChI Key： GJYOTWGIDSWGTK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CNC(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-{(Propan-2-yl)Aminomethyl}-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

The compound with CAS No 2120333-60-8, commonly referred to as methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with substituents that confer it with versatile chemical properties. Recent advancements in synthetic methodologies and its application in drug discovery have made this compound a focal point of research in the scientific community.

Methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate is synthesized through a series of carefully designed reactions that involve the manipulation of heterocyclic compounds. The synthesis typically begins with the preparation of the pyrazole ring, which serves as the core structure. Subsequent steps involve the introduction of substituents such as the methyl group and the (propan-2-yl)aminomethyl group, which are critical for determining the compound's reactivity and functionality. Recent studies have highlighted innovative approaches to optimize the synthesis process, including the use of green chemistry principles and advanced catalysts, ensuring higher yields and reduced environmental impact.

The structural features of methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate make it an attractive candidate for various applications. Its pyrazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which are essential properties for drug design. The presence of the (propan-2-yl)aminomethyl group introduces steric hindrance and enhances lipophilicity, making this compound suitable for targeting specific biological pathways. Recent research has demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown promising results in inhibiting key enzymes involved in tumor progression.

In addition to its role in pharmaceuticals, methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate has found applications in agrochemicals and materials science. Its ability to act as a precursor in the synthesis of more complex molecules has made it valuable in the development of pesticides and herbicides. Furthermore, recent studies have explored its potential as a building block for advanced materials, such as organic semiconductors and sensors, due to its electronic properties.

The safety and environmental impact of methyl 1-methyl-5-{(propan-2-yl)aminomethyl}-1H-pyrazole-3-carboxylate are critical considerations in its use. While it is not classified as a hazardous chemical under current regulations, proper handling and disposal procedures are recommended to minimize any potential risks. Research into its biodegradation pathways has revealed that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

Looking ahead, methyl 1-methyl-5-{(propan